Cas no 5345-36-8 (Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester)

Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester structure
5345-36-8 structure
Product Name:Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester
CAS No:5345-36-8
MF:C21H21N3O6
MW:411.407945394516
CID:374299
PubChem ID:220393
Update Time:2025-04-19

Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester
    • ethyl 2-cyano-4-(4-nitrophenyl)-2-[2-(4-nitrophenyl)ethyl]butanoate
    • 2-Cyan-2-(4-nitro-phenaethyl)-4-(4-nitro-phenyl)-buttersaeure-aethylester
    • 2-cyano-2-(4-nitro-phenethyl)-4-(4-nitro-phenyl)-butyric acid ethyl ester
    • AC1L58QD
    • AC1Q1ZAT
    • AG-F-83552
    • AR-1I8401
    • CTK4J8048
    • NSC3032
    • DTXSID90277603
    • NSC-3032
    • 5345-36-8
    • Inchi: 1S/C21H21N3O6/c1-2-30-20(25)21(15-22,13-11-16-3-7-18(8-4-16)23(26)27)14-12-17-5-9-19(10-6-17)24(28)29/h3-10H,2,11-14H2,1H3
    • InChI Key: VHTMPLBPFWXKOY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C#N)(CCC1C=CC(=CC=1)[N+](=O)[O-])CCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 555.04247
  • Monoisotopic Mass: 411.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • Density: 1.289
  • Boiling Point: 610.3°Cat760mmHg
  • Flash Point: 322.9°C
  • Refractive Index: 1.719
  • PSA: 84.7
  • LogP: 5.18788
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